Cas no 52833-34-8 (Dicyanobutene)

Dicyanobutene structure
Dicyanobutene structure
Product Name:Dicyanobutene
CAS No:52833-34-8
MF:C6H6N2
MW:106.125240802765
MDL:MFCD06213931
CID:358670
PubChem ID:180511
Update Time:2025-04-19

Dicyanobutene Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, propylidene-
    • ADP-BEJ-P1
    • Olanzapine impurity P
    • AT14807
    • JKBPBRLDGFKIIA-UHFFFAOYSA-N
    • DTXSID40204025
    • 2-Propylidene-malononitrile
    • Butene, dicyano-
    • MFCD06213931
    • CS-0331866
    • Dicyanobutene
    • 2-Propylidenemalononitrile #
    • 2-propylidenepropanedinitrile
    • 2-Propylidenemalononitrile
    • AS-5928
    • 55462-98-1
    • 52833-34-8
    • SCHEMBL3065105
    • Propanedinitrile, 2-propylidene-
    • DB-261416
    • MDL: MFCD06213931
    • Inchi: 1S/C6H6N2/c1-2-3-6(4-7)5-8/h3H,2H2,1H3
    • InChI Key: JKBPBRLDGFKIIA-UHFFFAOYSA-N
    • SMILES: N#C/C(/C#N)=C/CC

Computed Properties

  • Exact Mass: 106.05318
  • Monoisotopic Mass: 106.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.58

Dicyanobutene Pricemore >>

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